molecular formula C5H5BrN2O B8368280 4-Bromo-6-methylpyridazine 1-oxide

4-Bromo-6-methylpyridazine 1-oxide

Cat. No.: B8368280
M. Wt: 189.01 g/mol
InChI Key: PDTSSFVQMZVPGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Bromo-6-methylpyridazine 1-oxide is a useful research compound. Its molecular formula is C5H5BrN2O and its molecular weight is 189.01 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H5BrN2O

Molecular Weight

189.01 g/mol

IUPAC Name

4-bromo-6-methyl-1-oxidopyridazin-1-ium

InChI

InChI=1S/C5H5BrN2O/c1-4-2-5(6)3-7-8(4)9/h2-3H,1H3

InChI Key

PDTSSFVQMZVPGH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CN=[N+]1[O-])Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Methyl-4-nitro-pyridazine-1-oxide (270 mg, 1.74 mmol) was dissolved in 2 mL acetic acid, acetyl bromide (650 mL, 8.7 mmol) was added and the reaction mixture was heated at reflux for 1 h. The reaction mixture was poured into crushed ice, the mixture was neutralized by addition of sodium hydroxide and extracted three times with dichloromethane (50 mL each). The combined organic extracts were dried with magnesium sulfate, filtered and evaporated. The crude product was purified by flash-chromatography on silica gel (heptane/ethyl acetate 80:20->30:70 gradient) and the desired product was obtained as a light brown solid (150 mg, 45%).
Quantity
270 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
650 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Yield
45%

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